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Compound of Interest

Compound Name: 1-Chloro-1-cyclopentene

Cat. No.: B1360248

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and reactivity of 1-Chloro-1-cyclopentene (CAS 930-29-0). The
information is presented to support research and development activities, with a focus on clear
data presentation and detailed experimental methodologies.

Core Properties of 1-Chloro-1-cyclopentene

1-Chloro-1-cyclopentene is a halogenated cyclic alkene. Its physical and chemical properties
are summarized in the tables below.

Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula CsH-CI [1112][3]

Molecular Weight 102.56 g/mol [2][4]

Appearance Colorless to pale yellow liquid [5]

Boiling Point 113-115 °C (lit.) [61[7]

Density 1.035 g/mL at 25 °C (lit.) [6][7]

Refractive Index (n20/D) 1.4651 (lit.) [6]

Flash Point 9 °C (48.2 °F) - closed cup [6]

Storage Temperature 2-8°C [2][6]
Computed and Spectral Data

Property Value Source(s)

IUPAC Name 1-chlorocyclopentene [8]

SMILES Cc1CC=C(C1)Cl [8]

inChi 1S/C5H7Cl/c6-5-3-1-2-4- 6]

5/h3H,1-2,4H2
InChiKey UJUIIZWQFDQKHO- ]

Mass Spectrum

Data available from NIST
WebBook

[9]

1H NMR Spectrum

Conforms to structure

[5]

Infrared Spectrum

Conforms to structure

[5]

Synthesis of 1-Chloro-1-cyclopentene

The most commonly cited method for the synthesis of 1-Chloro-1-cyclopentene is the reaction
of cyclopentanone with a chlorinating agent, such as phosphorus pentachloride (PCls).[1]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV5P0998
http://orgsyn.org/demo.aspx?prep=CV8P0124
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentene_-1-chloro
http://orgsyn.org/demo.aspx?prep=CV8P0124
http://orgsyn.org/demo.aspx?prep=V77P0254
https://www.researchgate.net/publication/243807289_Preparation_of_methylcyclopentane-1-d1
http://www.orgsyn.org/demo.aspx?prep=CV7P0424
https://patents.google.com/patent/CN104447262A/en
http://www.orgsyn.org/demo.aspx?prep=CV7P0424
https://patents.google.com/patent/CN104447262A/en
http://www.orgsyn.org/demo.aspx?prep=CV7P0424
http://www.orgsyn.org/demo.aspx?prep=CV7P0424
http://orgsyn.org/demo.aspx?prep=CV8P0124
http://www.orgsyn.org/demo.aspx?prep=CV7P0424
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_1_Methylcyclopentene_in_Organic_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_1_Methylcyclopentene_in_Organic_Synthesis.pdf
http://www.orgsyn.org/demo.aspx?prep=CV7P0424
http://www.orgsyn.org/demo.aspx?prep=CV7P0424
https://pubs.acs.org/doi/abs/10.1021/cr500504w
https://www.researchgate.net/publication/243807289_Preparation_of_methylcyclopentane-1-d1
https://www.researchgate.net/publication/243807289_Preparation_of_methylcyclopentane-1-d1
https://www.benchchem.com/product/b1360248?utm_src=pdf-body
https://www.benchchem.com/product/b1360248?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV5P0998
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis from Cyclopentanone

Reaction: Cyclopentanone reacts with phosphorus pentachloride to yield 1-Chloro-1-
cyclopentene and phosphorus oxychloride.

Experimental Protocol:
e Materials:

o Cyclopentanone

[¢]

Phosphorus pentachloride (PCls)

[¢]

Anhydrous diethyl ether

o lIce

Saturated sodium bicarbonate solution

o

[¢]

Anhydrous magnesium sulfate
e Procedure:

o In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place a
stirred solution of cyclopentanone in anhydrous diethyl ether.

o Cool the flask in an ice bath.

o Slowly add a solution of phosphorus pentachloride in anhydrous diethyl ether from the
dropping funnel. Maintain the temperature below 10 °C during the addition.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

o Carefully pour the reaction mixture over crushed ice.

o Separate the organic layer and wash it with a saturated sodium bicarbonate solution until
the effervescence ceases.
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o Wash the organic layer with water and then brine.

o Dry the organic layer over anhydrous magnesium sulfate.

o Filter the drying agent and remove the solvent under reduced pressure.

o Purify the crude product by fractional distillation to obtain 1-Chloro-1-cyclopentene.

Workflow for the Synthesis of 1-Chloro-1-cyclopentene:

Anhydrous Diethyl Ether

Reaction at 0-10 °C, Quenching with Ice ‘Washing with NaHCOs, Drying with MgSO. Filtration and
then RT Separation Water, and Brine Ying 9504 Solvent Removal

Click to download full resolution via product page

Synthesis of 1-Chloro-1-cyclopentene Workflow

Chemical Reactivity and Experimental Protocols

1-Chloro-1-cyclopentene is a versatile intermediate in organic synthesis, primarily utilized in
cross-coupling reactions to form carbon-carbon and carbon-heteroatom bonds.

Palladium-Catalyzed Cross-Coupling Reactions

1-Chloro-1-cyclopentene can undergo various palladium-catalyzed cross-coupling reactions,
such as Suzuki and Stille couplings, to introduce aryl, vinyl, or alkyl substituents at the 1-
position of the cyclopentene ring.

The Suzuki-Miyaura coupling involves the reaction of 1-Chloro-1-cyclopentene with an
organoboron compound, typically an arylboronic acid, in the presence of a palladium catalyst
and a base.

General Experimental Protocol for Suzuki-Miyaura Coupling:
e Materials:

o 1-Chloro-1-cyclopentene
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o Arylboronic acid (e.g., Phenylboronic acid)

o Palladium catalyst (e.g., Pd(PPhs)s4, Pd(OAC)2)

o Ligand (if necessary, e.g., SPhos, XPhos)

o Base (e.g., K2COs, Cs2CO0s3, K3POa)

o Anhydrous solvent (e.g., Toluene, Dioxane, THF)

o Water (for aqueous base)

e Procedure:

o To a flame-dried Schlenk flask, add 1-Chloro-1-cyclopentene, the arylboronic acid, the
palladium catalyst, ligand (if used), and the base under an inert atmosphere (e.g., Argon or
Nitrogen).

o Add the anhydrous solvent and water (if using an aqueous base).

o Degas the reaction mixture by bubbling the inert gas through the solution for several
minutes.

o Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the
starting material is consumed (monitored by TLC or GC-MS).

o Cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl
acetate).

o Wash the organic layer with water and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude product by column chromatography on silica gel.

Catalytic Cycle of the Suzuki-Miyaura Coupling:
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Suzuki-Miyaura Coupling Catalytic Cycle

The Stille coupling pairs 1-Chloro-1-cyclopentene with an organostannane reagent in the

presence of a palladium catalyst.
General Experimental Protocol for Stille Coupling:
e Materials:

o 1-Chloro-1-cyclopentene

o Organostannane (e.g., Aryl-SnBus)

o Palladium catalyst (e.g., Pd(PPhs)4, Pdz(dba)s)
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o Ligand (if necessary)
o Anhydrous, degassed solvent (e.g., Toluene, THF, DMF)

o Optional: Additive (e.g., LiCl, Cul)

e Procedure:

o In a flame-dried flask under an inert atmosphere, dissolve 1-Chloro-1-cyclopentene, the
organostannane, and the palladium catalyst (and ligand, if used) in the anhydrous,
degassed solvent.

o If required, add any additives.

o Heat the reaction mixture to the appropriate temperature (typically 60-120 °C) and stir until
completion.

o Cool the reaction to room temperature and dilute with an organic solvent.

o Wash the organic layer with an aqueous solution of potassium fluoride (to remove tin
byproducts) and then with brine.

o Dry the organic layer, filter, and concentrate.
o Purify the product by column chromatography.

Catalytic Cycle of the Stille Coupling:
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Stille Coupling Catalytic Cycle

Safety and Handling

1-Chloro-1-cyclopentene is a highly flammable liquid and vapor.[6] It is also irritating to the

eyes, respiratory system, and skin.

o Precautionary Statements:

o Keep away from heat, sparks, open flames, and hot surfaces.[10]

o Keep container tightly closed.[10]

o Ground/bond container and receiving equipment.[10]
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o Use explosion-proof electrical/ventilating/lighting equipment.[10]
o Use only non-sparking tools.[10]

o Take precautionary measures against static discharge.[10]

o Avoid breathing dust/fume/gas/mist/vapors/spray.

o Wash skin thoroughly after handling.

o Use only outdoors or in a well-ventilated area.[10]

[¢]

Wear protective gloves/protective clothing/eye protection/face protection.[10]

o First Aid Measures:

[¢]

If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[10]

[¢]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

[¢]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[10]

[¢]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Consult a physician.

Conclusion

1-Chloro-1-cyclopentene is a valuable and reactive intermediate in organic synthesis. Its well-
defined properties and participation in robust synthetic methodologies, such as palladium-
catalyzed cross-coupling reactions, make it a useful building block for the construction of more
complex molecules in pharmaceutical and materials science research. Proper handling and
safety precautions are essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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